pramocaine
pramocaine
Pramocaine is a morpholine derivative with local anesthetic property. Pramocaine decreases the permeability of the neuronal membrane to sodium ions by reversibly binding to and inhibiting voltage-gated sodium channels. This results in stabilization of the membrane and, thereby inhibiting the ionic fluxes required for membrane depolarization, hence resulting in the failure to initiate a propagated action potential and subsequent conduction blockade.
Pramocaine is a member of the class of morpholines that is morpholine substituted at the nitrogen atom by a 3-(4-butoxyphenoxy)propyl group. It has a role as a local anaesthetic. It is a member of morpholines and an aromatic ether.
Pramocaine (also known as pramoxine or pramoxine HCI) is a topical anesthetic and antipruritic. It is used for many dermatological and anorectal/anogenital conditions including minor cuts/burns, insect bites, hives/rashes due to poison ivy exposure, hemorrhoids and other anorectal/anogenital disorders. Pramocaine is available by itself and in combination with other medications in various topical preparations. It works by preventing ionic fluctuations needed for neuron membrane depolarization and action potential propagation.
Pramocaine is a member of the class of morpholines that is morpholine substituted at the nitrogen atom by a 3-(4-butoxyphenoxy)propyl group. It has a role as a local anaesthetic. It is a member of morpholines and an aromatic ether.
Pramocaine (also known as pramoxine or pramoxine HCI) is a topical anesthetic and antipruritic. It is used for many dermatological and anorectal/anogenital conditions including minor cuts/burns, insect bites, hives/rashes due to poison ivy exposure, hemorrhoids and other anorectal/anogenital disorders. Pramocaine is available by itself and in combination with other medications in various topical preparations. It works by preventing ionic fluctuations needed for neuron membrane depolarization and action potential propagation.
Brand Name:
Vulcanchem
CAS No.:
140-65-8
VCID:
VC0177174
InChI:
InChI=1S/C17H27NO3/c1-2-3-12-20-16-5-7-17(8-6-16)21-13-4-9-18-10-14-19-15-11-18/h5-8H,2-4,9-15H2,1H3
SMILES:
CCCCOC1=CC=C(C=C1)OCCCN2CCOCC2
Molecular Formula:
C17H27NO3
Molecular Weight:
293.4 g/mol
pramocaine
CAS No.: 140-65-8
Main Products
VCID: VC0177174
Molecular Formula: C17H27NO3
Molecular Weight: 293.4 g/mol
| CAS No. | 140-65-8 |
|---|---|
| Product Name | pramocaine |
| Molecular Formula | C17H27NO3 |
| Molecular Weight | 293.4 g/mol |
| IUPAC Name | 4-[3-(4-butoxyphenoxy)propyl]morpholine |
| Standard InChI | InChI=1S/C17H27NO3/c1-2-3-12-20-16-5-7-17(8-6-16)21-13-4-9-18-10-14-19-15-11-18/h5-8H,2-4,9-15H2,1H3 |
| Standard InChIKey | DQKXQSGTHWVTAD-UHFFFAOYSA-N |
| SMILES | CCCCOC1=CC=C(C=C1)OCCCN2CCOCC2 |
| Canonical SMILES | CCCCOC1=CC=C(C=C1)OCCCN2CCOCC2 |
| Description | Pramocaine is a morpholine derivative with local anesthetic property. Pramocaine decreases the permeability of the neuronal membrane to sodium ions by reversibly binding to and inhibiting voltage-gated sodium channels. This results in stabilization of the membrane and, thereby inhibiting the ionic fluxes required for membrane depolarization, hence resulting in the failure to initiate a propagated action potential and subsequent conduction blockade. Pramocaine is a member of the class of morpholines that is morpholine substituted at the nitrogen atom by a 3-(4-butoxyphenoxy)propyl group. It has a role as a local anaesthetic. It is a member of morpholines and an aromatic ether. Pramocaine (also known as pramoxine or pramoxine HCI) is a topical anesthetic and antipruritic. It is used for many dermatological and anorectal/anogenital conditions including minor cuts/burns, insect bites, hives/rashes due to poison ivy exposure, hemorrhoids and other anorectal/anogenital disorders. Pramocaine is available by itself and in combination with other medications in various topical preparations. It works by preventing ionic fluctuations needed for neuron membrane depolarization and action potential propagation. |
| Related CAS | 637-58-1 (hydrochloride) |
| Synonyms | 4-(3-(4-butoxyphenoxy)propyl)morpholine 4-(3-(p-butoxyphenoxy)propyl)morpholine Balsabit Fleet Pain Relief Itch-X PrameGel pramocaine pramocaine hydrochloride Pramox pramoxine pramoxine hydrochloride Prax proctoFoam Tronolane Tronothane |
| PubChem Compound | 4886 |
| Last Modified | Nov 11 2021 |
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